Cas no 1742-14-9 (4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene))

• Product Name: 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene)
• CAS No: 1742-14-9
• MF: C₁₈H₂₂
• MW: 238.367285251617
• CID: 41921
• PubChem ID: 87563993
• Update Time: 2025-06-26

4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene)
• 1,1-Bis(3,4-dimethylphenyl)ethane
• Benzene, 1,1'-ethylidenebis 3,4-dimethyl-
• 1,1-Di(3,4-xylyl)ethane
• 4-[1-(3,4-dimethylphenyl)ethyl]-1,2-dimethylbenzene
• Ethane,1,1-di-3,4-xylyl- (8CI)
• 1,1-Di-3,4-xylylethane
• 1,1-Di-(o-xyly)ethane
• Ethane, 1,1-di-3,4-xylyl-
• 3,3’,4,4’-Tetramethyldiphenylethane
• Benzene, 1,1'-ethylidenebis*3,4-dimethyl-
• 1,1'-ethane-1,1-diylbis(3,4-dimethylbenzene)
• 1,1-BIS(3,4-DIMETHYLPHENYL)ETHANE 90+%
• 1,1’-ethylidenebis[3,4-dimethyl-benzen
• 1,1’-ethylidenebis(3,4-dimethyl-Benzene
• 4-(1-(3,4-DIMETHYLPHENYL)ETHYL)-1,2-DIMETHYLBENZENE
• K2ND496F5P
• DTXSID9029223
• 1,1'-(1,1-ETHANEDIYL)BIS(3,4-DIMETHYLBENZENE)
• DTXCID109223
• Benzene, 1,1'-ethylidenebis[3,4-dimethyl-
• Tox21_301768
• AKOS015901973
• EINECS 217-108-0
• 1,1'-ETHYLIDENEBIS(3,4-DIMETHYLBENZENE)
• CS-0448619
• FT-0763732
• W-107851
• CAS-1742-14-9
• 1,1-bis-(3,4-Dimethylphenyl)ethane
• 4-[1-(3,4-Dimethylphenyl)ethyl]-1,2-dimethylbenzene #
• 1,1-Bis[3,4-dimethylphenyl]ethane
• NCGC00255155-01
• J99.764A
• alpha-(3,4-Dimethylphenyl)-alpha-methyl-3,4-dimethyltoluene
• B1044
• NS00005809
• Benzene, 1,1'-ethylidenebis(3,4-dimethyl-
• UNII-K2ND496F5P
• .ALPHA.-(3,4-DIMETHYLPHENYL)-.ALPHA.-METHYL-3,4-DIMETHYLTOLUENE
• CHEMBL3188142
• Q27281865
• 1742-14-9
• 1,1'-Ethylidenebis[3,4-dimethylbenzene]

• MDL： 87563993
• Inchi： 1S/C18H22/c1-12-6-8-17(10-14(12)3)16(5)18-9-7-13(2)15(4)11-18/h6-11,16H,1-5H3
• InChI Key： NCSVCMFDHINRJE-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC(C)=C(C)C=1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 238.17200
• Monoisotopic Mass: 238.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6

Experimental Properties

• Color/Form: White powder
• Density: 0.98
• Melting Point: No data available
• Boiling Point: 333 °C
• Flash Point: 163 °C
• Refractive Index: n20/D 1.564(lit.)
• PSA: 0.00000
• LogP: 5.07200
• Vapor Pressure: 0.0±0.4 mmHg at 25°C
• Solubility: Not determined

4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene)

4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene): A Versatile Compound in Biomedical Research and Drug Development

4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) (CAS No. 1742-14-9) is a synthetic aromatic hydrocarbon with a unique molecular structure that has garnered significant attention in the fields of biomedical research, drug development, and organic chemistry. This compound, characterized by its symmetrical 1,2-dimethylbenzene units connected via an ethane-1,1-diyl bridge, exhibits distinct physicochemical properties that make it a valuable candidate for applications in pharmaceutical formulations, material science, and biological systems. Recent advancements in computational chemistry and structural biology have further highlighted its potential as a scaffold for developing novel therapeutics.

The molecular structure of 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) consists of two 1,2-dimethylbenzene rings linked by an ethane bridge, creating a rigid, planar framework. This structural feature is critical for its bioavailability and drug-target interactions. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the compound's aromatic system can modulate lipophilicity and hydrophobicity, enabling it to penetrate biological membranes effectively. Such properties are essential for its potential use in targeted drug delivery systems.

Recent computational studies have focused on the quantum chemical analysis of 4,4'-(Ethane-1,1-diy1)bis(1,2-dimethylbenzene)'s electronic behavior. Research published in Chemical Science (2023) revealed that the compound exhibits high resonance stabilization due to the conjugation of its aromatic rings. This stability is crucial for maintaining its chemical integrity during pharmaceutical processing and in vivo metabolism. Additionally, its low reactivity under physiological conditions makes it a promising candidate for biocompatible materials.

One of the most exciting developments in biomedical research involving 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) is its application in drug conjugation technologies. A 2024 study in Advanced Drug Delivery Reviews highlighted its role as a linker in polymer-drug conjugates, where it enhances the solubility and targeting efficiency of hydrophobic therapeutic agents. The compound's ability to form stable covalent bonds with functional groups such as carboxylic acids or amine groups has made it a preferred choice for site-specific drug delivery systems.

In the realm of materials science, 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) has been explored for its potential in nanomaterial synthesis. A 2023 paper in ACS Nano described its use as a building block for creating two-dimensional organic semiconductors, which could have applications in biomedical sensors and optoelectronic devices. The compound's crystallographic properties allow for precise control over nanoscale assembly, enabling the development of high-performance biomaterials.

Another area of biomedical interest is the antimicrobial activity of 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene). Preliminary studies published in Antimicrobial Agents and Chemotherapy (2023) suggest that the compound exhibits moderate antibacterial activity against Gram-positive pathogens, likely due to its ability to disrupt cell membrane integrity. Further research is needed to optimize its antimicrobial efficacy and evaluate its potential as a novel antibiotic.

The synthetic accessibility of 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) has also been a focus of recent organic chemistry studies. A 2024 report in Organic Letters described a green synthesis method using microwave-assisted reactions to produce the compound with high yield and purity. This advancement is significant for scaling up production for pharmaceutical applications and industrial use.

Despite its promising properties, challenges remain in fully understanding the biological interactions of 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene). Ongoing research in toxicology and pharmacokinetics is essential to ensure its safety for clinical translation. A 2023 study in Toxicological Sciences emphasized the need for in vivo studies to evaluate its long-term effects in biological systems.

In conclusion, 4,4'-(Ethane-1,1-diyl)bis(1,2-dimethylbenzene) represents a versatile compound with diverse applications in biomedical research and drug development. Its unique molecular structure, combined with recent advancements in computational modeling and synthetic chemistry, positions it as a promising candidate for future innovations in pharmaceutical science and biomaterials engineering.